3-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl]-1-(2-phenylethyl)urea
Description
This compound is a structurally complex urea derivative featuring a benzoxazepin core fused with a substituted urea moiety. The benzoxazepin ring system (a seven-membered heterocycle containing oxygen and nitrogen) is substituted with 3,3-dimethyl and 2-methylpropyl (isobutyl) groups at positions 3 and 5, respectively, along with a ketone at position 4. The urea group is attached via a phenylethyl chain at position 8 of the benzoxazepin scaffold.
Properties
IUPAC Name |
1-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-3-(2-phenylethyl)urea | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31N3O3/c1-17(2)15-27-20-11-10-19(14-21(20)30-16-24(3,4)22(27)28)26-23(29)25-13-12-18-8-6-5-7-9-18/h5-11,14,17H,12-13,15-16H2,1-4H3,(H2,25,26,29) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NTGOYJYVQOUILO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C2=C(C=C(C=C2)NC(=O)NCCC3=CC=CC=C3)OCC(C1=O)(C)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31N3O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Key Observations:
- Lipophilicity : The target compound’s higher logP (4.2 vs. 3.5–3.8 for A and B) is attributed to the phenylethyl group, enhancing membrane permeability but reducing aqueous solubility.
- Solubility : Compound C’s sulfonamide group improves solubility (0.25 mg/mL) compared to urea derivatives, highlighting the urea moiety’s contribution to hydrophobicity.
Reactivity and Environmental Fate
- Gas-Phase Reactivity: Benzoxazepin’s ether linkage may undergo hydroxyl radical (·OH)-mediated degradation, akin to reactions observed in biogenic volatile organic compounds (BVOCs) like monoterpenes . However, the compound’s low volatility (predicted vapor pressure: <0.01 Pa) limits its atmospheric relevance.
- Hydrolysis : The urea group is susceptible to hydrolysis under acidic or alkaline conditions, a trait shared with agricultural ureas (e.g., phenylurea herbicides). This contrasts with sulfonamides (Compound C), which exhibit greater hydrolytic stability .
Research Findings and Limitations
- Pharmacological Potential: Structural analogs of benzoxazepin-urea hybrids have shown activity as kinase inhibitors (e.g., MAPK/ERK pathway modulators). The phenylethyl group in the target compound may enhance target affinity compared to shorter alkyl chains .
Critical Knowledge Gaps:
- No experimental data on metabolic stability, toxicity, or specific target binding is available.
- Atmospheric degradation pathways remain speculative due to the compound’s non-volatile nature.
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